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Compound of Interest

Compound Name: 3-Chlorooctane-1-thiol

Cat. No.: B15458408

For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Chlorooctane-1-thiol is a bifunctional organic molecule containing both a secondary alkyl
chloride and a primary thiol functional group. This unique combination of reactive sites makes it
a potentially valuable building block in organic synthesis, particularly for the construction of
sulfur-containing heterocycles, functionalized thioethers, and as a linker molecule in drug
discovery and materials science. Due to the limited availability of literature specifically on 3-
Chlorooctane-1-thiol, this document provides hypothetical, yet chemically sound, application
notes and protocols based on the well-established reactivity of its constituent functional groups.

Physicochemical Properties

A summary of the key physicochemical properties of 3-Chlorooctane-1-thiol is presented
below.[1]
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Property Value

Molecular Formula CsH17CIS

Molecular Weight 180.74 g/mol

IUPAC Name 3-chlorooctane-1-thiol
CAS Number 61661-23-2

Appearance Predicted: Colorless liquid
Boiling Point Predicted: > 200 °C

N Soluble in organic solvents (e.g., ethanol,
Solubility ] ] )
dichloromethane, ether); insoluble in water.

Proposed Synthesis

A plausible synthetic route to 3-Chlorooctane-1-thiol could involve the conversion of a suitable
precursor, such as 3-chlorooctan-1-ol, to the corresponding thiol. One common method is the
reaction with thiourea followed by hydrolysis.
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Proposed Synthesis of 3-Chlorooctane-1-thiol

(S-Chlorooctan-l-oD

. Thiourea, HBr

Intermediate
Isothiouronium Salt

2. NaOH, Hz0
3. HsO* workup

(S-Chlorooctane-l-thioD

Intramolecular Cyclization to a Tetrahydrothiophene Derivative
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Application as a Bifunctional Linker
Molecule A . Molecule B
(with alkene) (3'Ch'°r°°Cta”e'1'th'°D (nucleophile)

Thiol-Ene Click Reaction) (Nucleophilic Substitution

A-Linker-B Conjugate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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